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Compound of Interest

Compound Name: KN-17

Cat. No.: B12382920 Get Quote

This document provides essential safety protocols, personal protective equipment (PPE)

guidelines, and disposal plans for handling K-17, a black, earthy powder. The information is

intended for researchers, scientists, and drug development professionals to ensure safe

laboratory practices.

Physical and Chemical Properties
A summary of the quantitative data available for K-17 is presented below for easy reference.[1]

Property Value

Appearance Powder, dust

Color Black

Odor Earthy

Solubility Insoluble in water

Relative Density 1.6-1.8 @ 20°C

pH (2% solution) 9.5

Hazard Identification and First Aid
K-17 is a powder that can cause mechanical irritation to the skin and eyes.[1] Prolonged

inhalation of high concentrations may pose a risk to the respiratory system.[1] Ingestion may
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cause discomfort.[1] This product contains a small amount of quartz (crystalline silica), and

repeated, prolonged inhalation of concentrations exceeding the workplace exposure limit may

lead to chronic lung disease.[1]

First Aid Measures:

Inhalation: Move the individual to fresh air. If respiratory issues occur, seek medical attention.

[1]

Ingestion: Do not induce vomiting. Rinse the mouth with water and have the person drink

plenty of water or milk, provided they are conscious. Seek medical attention if discomfort

persists.[1]

Skin Contact: Remove contaminated clothing and wash the affected skin area with soap and

water. If irritation continues, seek medical attention.[1]

Eye Contact: Immediately flush the eyes with a large amount of water for at least 15 minutes,

making sure to lift the eyelids. If irritation continues, seek medical attention.[1]

Personal Protective Equipment (PPE)
The following personal protective equipment is recommended when handling K-17 to minimize

exposure and ensure safety.[1]

Protection Type Recommended Equipment

Hand
Suitable protective gloves (rubber or plastic) for

prolonged or repeated contact.

Eye
Dust-resistant safety goggles where there is a

risk of eye contact.

Skin
Appropriate clothing to prevent repeated or

prolonged skin contact.

It is also recommended to have an eyewash station readily available in the work area.[1]

Operational and Disposal Plans
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Handling Procedures:

To ensure safe handling of K-17, it is crucial to avoid skin and eye contact and to prevent the

generation of dust.[1] Good ventilation should be provided in the work area.[1] The following

diagram outlines the standard operational workflow for handling K-17.
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Preparation

Handling

Post-Handling

Review Safety Data Sheet (SDS)

Ensure adequate ventilation

Don Personal Protective Equipment (PPE)
- Gloves

- Safety Goggles
- Protective Clothing

Handle K-17 carefully to avoid dust generation

Avoid skin and eye contact

Properly store or dispose of K-17

Remove and decontaminate PPE

Wash hands thoroughly
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Standard operational workflow for handling K-17.
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Spill and Disposal Procedures:

In the event of a spill, it is important to avoid generating dust.[1] The spilled material should be

shoveled into dry containers for recovery, reclamation, or recycling if possible.[1] The area can

then be flushed with water, being mindful that wet surfaces may become slippery.[1] For final

disposal, follow local authority requirements.[1]

The following diagram illustrates the spill cleanup and disposal process.

Spill Occurs

Cleanup

Disposal

K-17 Spill

Wear appropriate PPE

Avoid dust generation

Shovel into dry containers

Flush area with water Recover, reclaim, or recycle if practical

Dispose of waste according to local regulations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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